Cas no 937636-38-9 (5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole)
5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole
- N-Trityl-5-(2-fluorophenyl)-1H-tetrazole
- 5-(2-fluorophenyl)-1-trityltetrazole
- AKOS005067559
- FT-0675684
- 937636-38-9
- DTXSID80586357
-
- Inchi: 1S/C26H19FN4/c27-24-19-11-10-18-23(24)25-28-29-30-31(25)26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19H
- InChI Key: KXEPTKQNAIEYSK-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 406.15900
- Monoisotopic Mass: 406.15937479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.60000
- LogP: 5.31940
5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-391330-100mg |
N-Trityl-5-(2-fluorophenyl)-1H-tetrazole, |
937636-38-9 | 100mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391330-100 mg |
N-Trityl-5-(2-fluorophenyl)-1H-tetrazole, |
937636-38-9 | 100MG |
¥2,708.00 | 2023-07-10 |
5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole
Comprehensive Overview of 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole (CAS No. 937636-38-9)
The compound 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole (CAS No. 937636-38-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a fluorophenyl group and a triphenylmethyl (trityl) moiety, makes it a valuable intermediate in the synthesis of advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and polymer chemistry due to its stability and reactivity under various conditions.
One of the key reasons for the growing interest in 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole is its role in click chemistry reactions. The tetrazole ring, a nitrogen-rich heterocycle, is widely used in bioconjugation and ligand design, making this compound a critical building block for developing targeted therapies and diagnostic tools. Recent studies have explored its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in cancer treatment.
In addition to its pharmaceutical applications, CAS No. 937636-38-9 is also investigated for its potential in organic electronics. The triphenylmethyl group contributes to enhanced thermal stability, which is crucial for designing OLED materials and semiconductors. This aligns with the current trend toward sustainable and high-performance materials in the tech industry.
From a synthetic chemistry perspective, the fluorophenyl-tetrazole scaffold offers versatility in cross-coupling reactions and photocatalysis. Researchers frequently search for optimized protocols to incorporate this moiety into complex molecules, reflecting the demand for efficient and scalable synthetic routes. The compound’s compatibility with green chemistry principles, such as reduced solvent use and lower energy consumption, further enhances its appeal.
Safety and handling of 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole are also topics of interest. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with broader industry concerns about chemical storage best practices and lab safety.
In summary, CAS No. 937636-38-9 represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and sustainable synthesis. Its relevance to trending topics like targeted drug delivery and advanced materials ensures its continued prominence in scientific literature and industrial research.
937636-38-9 (5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)